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Abstract
Diaminoglyoxime (DAG) is a key intermediate in the synthesis of various nitrogen-rich

compounds, particularly energetic materials and heterocyclic structures of medicinal interest.

This document provides a detailed technical guide on diaminoglyoxime, covering its

fundamental chemical properties, synthesis protocols, and key applications. Quantitative data

is presented in a structured format for clarity, and experimental workflows are visualized to

facilitate understanding.

Core Molecular Information
Diaminoglyoxime is a white crystalline solid. Its fundamental molecular and physical

properties are summarized below.
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Property Value Reference

Molecular Formula C₂H₆N₄O₂ [1][2][3][4][5]

Molecular Weight 118.10 g/mol [1][3]

IUPAC Name
1-N',2-N'-

dihydroxyethanediimidamide
[1][3]

CAS Number 2580-79-2 [1][2]

Melting Point 200-205 °C (decomposes) [2][6]

Synthesis of Diaminoglyoxime
Several methods for the synthesis of diaminoglyoxime have been reported, primarily involving

the reaction of glyoxal or glyoxime with a source of hydroxylamine. The choice of synthetic

route often depends on the desired yield, purity, and safety considerations.

Synthesis from Glyoxal
A common and modern approach involves the direct reaction of glyoxal with an excess of

aqueous hydroxylamine.[7][8][9] This method is favored for its high yield and improved safety

profile compared to older procedures.[7][8][9]

Preparation: A 1 L round-bottom flask equipped with a magnetic stir bar is charged with 569

mL (8.62 mol) of 50 wt % aqueous hydroxylamine.

Heating: The flask is immersed in an oil bath preheated to 95 °C and the hydroxylamine

solution is stirred for 30 minutes.

Addition of Glyoxal: 125 mL (0.862 mol) of 40 wt % aqueous glyoxal is added dropwise to the

heated hydroxylamine solution over a period of 30-60 minutes using a pressure-equalizing

addition funnel.

Reaction: The reaction mixture is stirred at 95 °C for 72-96 hours under a reflux condenser.

Cooling and Isolation: The mixture is slowly cooled to room temperature with continuous

stirring, followed by further cooling to 0-5 °C in an ice bath.
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Filtration: The resulting white crystalline solid is collected by filtration.

Purity and Yield: This procedure yields diaminoglyoxime in 77-80% yield as a pure product

without the need for recrystallization or treatment with decolorizing carbon.[7][8][9]

Synthesis from Glyoxime
An alternative two-step method involves the initial formation of glyoxime from glyoxal, which is

then converted to diaminoglyoxime.[6][10]

Reaction Setup: In a 250 mL round-bottom flask, 17.6 g (0.2 mol) of glyoxime is stirred with

100 mL of 5 M aqueous sodium hydroxide.

Addition of Hydroxylamine: 27.8 g (0.4 mol) of hydroxylamine hydrochloride is added to the

mixture in one portion.

Heating: The flask is fitted with a condenser and heated in an oil bath at 90 °C for 6 hours.

Crystallization: The reaction mixture is allowed to cool to room temperature, leading to the

precipitation of a colorless crystalline solid.

Isolation and Purification: The solid is isolated, washed with 10-15 mL of cold water, and

dried to yield diaminoglyoxime.

Yield: This method produces diaminoglyoxime in approximately 60% yield.[6]

Synthesis Workflow Diagram
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One-Step Synthesis from Glyoxal

Two-Step Synthesis from Glyoxime

Glyoxal (40% aq.)

Reaction at 95°C
(72-96h)

Hydroxylamine (50% aq.)

Cooling to 0-5°C Filtration Diaminoglyoxime
(77-80% yield)

Glyoxime

Reaction at 90°C
(6h)NaOH (aq.)

Hydroxylamine HCl

Cooling to RT Isolation & Washing Diaminoglyoxime
(60% yield)

Click to download full resolution via product page

Caption: Comparative workflow of the one-step and two-step synthesis routes for

diaminoglyoxime.

Applications in Research and Development
Diaminoglyoxime is a versatile precursor with significant applications in several areas of

chemical research and development:
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Energetic Materials: It serves as a fundamental building block for the synthesis of high-

energy materials, including various furazan and oxadiazole derivatives.[7][11]

Heterocyclic Chemistry: Diaminoglyoxime is a key starting material for the synthesis of a

wide range of heterocyclic compounds, which are of interest in medicinal chemistry due to

their potential biological activities.[11]

Coordination Chemistry: The glyoxime moiety readily chelates with metal ions, making

diaminoglyoxime and its derivatives useful ligands in the study of coordination complexes.

Propellant Technology: It has been investigated as a ballistic modifier in double-base

propellant formulations, where it can help to lower the pressure index.[12]

Quantitative Data Summary
The following table summarizes key quantitative data from various synthesis and

characterization studies of diaminoglyoxime.

Parameter Method/Conditions Value Reference

Yield One-step from glyoxal 77-80% [7][8][9]

Yield
Two-step from

glyoxime
60% [6]

Yield
Microwave-assisted

from glyoxime
60% [13]

Melting Point - 200-204 °C [2]

Melting Point - 203-205 °C (dec.) [6]

Activation Energy

(Decomposition)

Thermogravimetric

Analysis
153 kJ/mol [12]

Conclusion
This technical guide provides a comprehensive overview of the molecular properties, synthesis,

and applications of diaminoglyoxime. The detailed experimental protocols and comparative
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data are intended to serve as a valuable resource for researchers and professionals in the

fields of chemistry and drug development. The improved one-step synthesis from glyoxal offers

a safer and higher-yielding alternative to traditional methods, facilitating the availability of this

important chemical intermediate for further research and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1384161?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

